Cas no 731003-83-1 (1-(4-bromo-2-chlorobenzenesulfonyl)piperazine)

• Product Name: 1-(4-bromo-2-chlorobenzenesulfonyl)piperazine
• CAS No: 731003-83-1
• MF: C₁₀H₁₂BrClN₂O₂S
• MW: 339.636479377747
• CID: 1759044
• PubChem ID: 2405262
• Update Time: 2025-09-22

1-(4-bromo-2-chlorobenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Bromo-2-chlorophenyl)sulfonyl]piperazine
• 1-(4-BROMO-2-CHLORO-BENZENESULFONYL)-PIPERAZINE
• 1-(4-bromo-2-chlorobenzenesulfonyl)piperazine
• G31738
• Z56948404
• 1-(4-bromo-2-chlorophenyl)sulfonylpiperazine
• AB01277014-01
• SR-01000047715-1
• 1-[(4-bromo-2-chlorobenzene)sulfonyl]piperazine
• 1-((4-Bromo-2-chlorophenyl)sulfonyl)piperazine
• NCGC00276526-01
• 731003-83-1
• EN300-07227
• SR-01000047715
• CS-0220664
• 1-(4-bromo-2-chloro-benzenesulfonyl)-piperazine, AldrichCPR
• AKOS008030019
• MFCD04625520

• MDL： MFCD04625520
• Inchi： 1S/C10H12BrClN2O2S/c11-8-1-2-10(9(12)7-8)17(15,16)14-5-3-13-4-6-14/h1-2,7,13H,3-6H2
• InChI Key： VGNMMLAYLPUGHF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)S(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 337.94914g/mol
• Monoisotopic Mass: 337.94914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides